Cas no 2172034-27-2 (3-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}oxolane-3-carboxylic acid)

• Product Name: 3-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}oxolane-3-carboxylic acid
• CAS No: 2172034-27-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5566690
• PubChem ID: 165594886
• Update Time: 2023-11-25

3-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1632493
• 2172034-27-2
• 3-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}oxolane-3-carboxylic acid
• 3-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}oxolane-3-carboxylic acid

• Inchi： 1S/C12H19NO4/c14-10(15)11(3-6-17-8-11)12(16)7-13-4-1-9(12)2-5-13/h9,16H,1-8H2,(H,14,15)
• InChI Key： KGWFZZQRXDBZCO-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C1(C(=O)O)COCC1

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 70Ų